(4-Benzyl-2-methylmorpholin-3-yl)methanol

• IUPAC Name: (4-benzyl-2-methylmorpholin-3-yl)methanol
• InChI: InChI=1S/C13H19NO2/c1-11-13(10-15)14(7-8-16-11)9-12-5-3-2-4-6-12/h2-6,11,13,15H,7-10H2,1H3
• InChI Key: GBVKXYGGSZVJES-UHFFFAOYSA-N
• Canonical SMILES: CC1C(N(CCO1)CC2=CC=CC=C2)CO
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

(4-Benzyl-2-methylmorpholin-3-yl)methanol: is an organic compound with the molecular formula C13H19NO2 It is a morpholine derivative, characterized by the presence of a benzyl group and a methyl group attached to the morpholine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Benzyl-2-methylmorpholin-3-yl)methanol typically involves the reaction of morpholine derivatives with benzyl halides under basic conditions. One common method includes the use of sodium hydride (NaH) as a base and benzyl bromide as the benzylating agent. The reaction is carried out in an aprotic solvent such as dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of (4-Benzyl-2-methylmorpholin-3-yl)methanol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(4-Benzyl-2-methylmorpholin-3-yl)methanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different morpholine derivatives.

Substitution: The benzyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) is often employed.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be used under basic conditions.

Major Products Formed

Oxidation: Benzyl ketone or benzyl aldehyde derivatives.

Reduction: Various reduced morpholine derivatives.

Substitution: Substituted benzyl morpholine compounds.

Scientific Research Applications

(4-Benzyl-2-methylmorpholin-3-yl)methanol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Benzyl-2-methylmorpholin-3-yl)methanol involves its interaction with specific molecular targets. The benzyl group can enhance the compound’s lipophilicity, allowing it to interact with hydrophobic regions of proteins or cell membranes. The morpholine ring can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• (4-Benzyl-3-methylmorpholin-3-yl)methanol
• (4-Benzyl-5-methylmorpholin-2-yl)methanol
• ®-(4-Benzylmorpholin-2-yl)methanol

Uniqueness

(4-Benzyl-2-methylmorpholin-3-yl)methanol is unique due to the specific positioning of the benzyl and methyl groups on the morpholine ring. This structural arrangement can influence its chemical reactivity and biological activity, distinguishing it from other similar compounds.